Cas no 102-68-1 (Butane,1,1-bis(ethenyloxy)-)

• Product Name: Butane,1,1-bis(ethenyloxy)-
• CAS No: 102-68-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 152988
• PubChem ID: 66891
• Update Time: 2025-04-19

Butane,1,1-bis(ethenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Butane,1,1-bis(ethenyloxy)-
• 1,1-bis(vinyloxy)butane
• 1,1-bis(ethenyloxy)butane
• 1,1-bis(ethenoxy)butane
• Butane, 1,1-bis(ethenyloxy)-
• 1-[1-(Vinyloxy)butoxy]ethylene #
• 102-68-1
• NS00041149
• SCHEMBL75914
• DTXSID50865368
• EINECS 203-046-1

• Inchi： 1S/C8H14O2/c1-4-7-8(9-5-2)10-6-3/h5-6,8H,2-4,7H2,1H3
• InChI Key： PEIJYJCTDDBFEC-UHFFFAOYSA-N
• SMILES： O(C=C)C(CCC)OC=C

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 89.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 0.867
• Boiling Point: 166.1°C at 760 mmHg
• Flash Point: 42.4°C
• Refractive Index: 1.426
• PSA: 18.46